Cas no 347910-45-6 (2-(Mesityloxy)acetohydrazide)

• Product Name: 2-(Mesityloxy)acetohydrazide
• CAS No: 347910-45-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD03208905
• CID: 3150490
• PubChem ID: 17370279
• Update Time: 2025-07-19

2-(Mesityloxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• (2,4,6-Trimethyl-phenoxy)-acetic acid hydrazide
• BZHFYKOFWVEIBU-UHFFFAOYSA-N
• AKOS003297657
• Oprea1_794737
• ALBB-012864
• SB86087
• 2-(2,4,6-trimethylphenoxy)acetohydrazide
• LS-04021
• CS-0318031
• 2-(mesityloxy)acetohydrazide
• acetic acid, (2,4,6-trimethylphenoxy)-, hydrazide
• H30134
• STL426840
• MFCD03208905
• SCHEMBL15517220
• 347910-45-6
• 2-(Mesityloxy)acetohydrazide

• MDL： MFCD03208905
• Inchi： 1S/C11H16N2O2/c1-7-4-8(2)11(9(3)5-7)15-6-10(14)13-12/h4-5H,6,12H2,1-3H3,(H,13,14)
• InChI Key： BZHFYKOFWVEIBU-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(Mesityloxy)acetohydrazide

Recent Advances in the Study of 2-(Mesityloxy)acetohydrazide (CAS: 347910-45-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(Mesityloxy)acetohydrazide (CAS: 347910-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrazide derivative, characterized by the mesityloxy group, has been explored for its role in drug design, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a building block in organic synthesis and its promising bioactivity profiles.

One of the key areas of research involving 2-(Mesityloxy)acetohydrazide is its application in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of pyrazole and triazole derivatives, which exhibited potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The study underscored the compound's ability to enhance the pharmacokinetic properties of these derivatives, making it a valuable candidate for further optimization.

In addition to its antimicrobial potential, 2-(Mesityloxy)acetohydrazide has been investigated for its role in targeting enzymes involved in inflammatory pathways. A recent preprint on bioRxiv revealed that derivatives of this compound showed selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. The researchers employed molecular docking and in vitro assays to validate the binding affinity and specificity of these derivatives, suggesting a promising avenue for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Furthermore, the compound's mechanism of action has been elucidated through advanced spectroscopic techniques, including NMR and mass spectrometry. These studies have provided insights into its stability under physiological conditions and its interactions with biological targets. For instance, a 2024 paper in ACS Chemical Biology detailed the compound's ability to form stable complexes with metal ions, which could be leveraged in the design of metallodrugs for cancer therapy. This interdisciplinary approach highlights the compound's broad applicability in both chemical and biological contexts.

Despite these advancements, challenges remain in the scalable synthesis and formulation of 2-(Mesityloxy)acetohydrazide-based therapeutics. Researchers are actively exploring green chemistry approaches to improve yield and reduce environmental impact. Collaborative efforts between academia and industry are also underway to accelerate the translation of these findings into clinical applications. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in infectious diseases and chronic inflammatory conditions.